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molecular formula C10H7Cl2N3 B3180733 4-Anilino-2,5-dichloropyrimidine CAS No. 280581-45-5

4-Anilino-2,5-dichloropyrimidine

Cat. No. B3180733
CAS RN: 280581-45-5
M. Wt: 240.09 g/mol
InChI Key: QUKSCHBDZALOEU-UHFFFAOYSA-N
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Patent
US06649608B2

Procedure details

A solution of 2,4,5-trichloropyrimidine (Method 3; 5.5 g, 30.0 mmol), aniline (2.79 g, 30.0 mmol) and N,N-diisopropylethylamine (3.87 g, 30.0 mmol) in n-butanol (75 ml) was heated under reflux for 4 hours. Volatile material was removed by evaporation and the residue was dissolved in DCM (100 ml). The solution was washed with water (3×100 ml) and saturated sodium chloride solution (100 ml) and dried. Volatile material was removed by evaporation and the residue was purified by column chromatography on silica gel, eluting with 15% ethyl acetate/isohexane, to give the product as an oil which solidified on standing (3.94 g, 54%). NMR: 7.2 (t, 1H), 7.4 (t, 2H), 7.6 (d, 2H), 8.4 (s, 1H), 9.45 (br s, 1H); MS (MH+): 240, 242, 244.
Name
2,4,5-trichloropyrimidine
Quantity
5.5 g
Type
reactant
Reaction Step One
Name
aniline
Quantity
2.79 g
Type
reactant
Reaction Step One
Name
N,N-diisopropylethylamine
Quantity
3.87 g
Type
reactant
Reaction Step One
Name
n-butanol
Quantity
75 mL
Type
solvent
Reaction Step One
Name
product

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[N:7]=[C:6](Cl)[C:5]([Cl:9])=[CH:4][N:3]=1.[NH2:10][C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1.C(N(CC)C(C)C)(C)C>C(O)CCC>[NH:10]([C:6]1[C:5]([Cl:9])=[CH:4][N:3]=[C:2]([Cl:1])[N:7]=1)[C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1

Inputs

Step One
Name
2,4,5-trichloropyrimidine
Quantity
5.5 g
Type
reactant
Smiles
ClC1=NC=C(C(=N1)Cl)Cl
Name
aniline
Quantity
2.79 g
Type
reactant
Smiles
NC1=CC=CC=C1
Name
N,N-diisopropylethylamine
Quantity
3.87 g
Type
reactant
Smiles
C(C)(C)N(C(C)C)CC
Name
n-butanol
Quantity
75 mL
Type
solvent
Smiles
C(CCC)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 4 hours
Duration
4 h
CUSTOM
Type
CUSTOM
Details
Volatile material was removed by evaporation
DISSOLUTION
Type
DISSOLUTION
Details
the residue was dissolved in DCM (100 ml)
WASH
Type
WASH
Details
The solution was washed with water (3×100 ml) and saturated sodium chloride solution (100 ml)
CUSTOM
Type
CUSTOM
Details
dried
CUSTOM
Type
CUSTOM
Details
Volatile material was removed by evaporation
CUSTOM
Type
CUSTOM
Details
the residue was purified by column chromatography on silica gel
WASH
Type
WASH
Details
eluting with 15% ethyl acetate/isohexane

Outcomes

Product
Name
product
Type
product
Smiles
N(C1=CC=CC=C1)C1=NC(=NC=C1Cl)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.